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Compound of Interest

Compound Name: 1-Amino-4-hydroxyanthraquinone

Cat. No.: B1669015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for confirming the identity

of 1-Amino-4-hydroxyanthraquinone, with a primary focus on mass spectrometry. Detailed

experimental protocols and supporting data are presented to offer an objective analysis for

research and quality control applications.

Physicochemical Properties of 1-Amino-4-
hydroxyanthraquinone
1-Amino-4-hydroxyanthraquinone, also known as Disperse Red 15, is an organic compound

with the following key identifiers and properties.[1][2][3]
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Property Value

IUPAC Name 1-amino-4-hydroxyanthracene-9,10-dione[1]

Molecular Formula C₁₄H₉NO₃[1][2]

Molecular Weight 239.23 g/mol [1][2]

Exact Mass 239.058243149 Da[1]

CAS Number 116-85-8[1]

Appearance Green to dark green powder/crystal[2]

Mass Spectrometry for Structural Confirmation
Mass spectrometry is a powerful analytical technique for confirming the identity of 1-Amino-4-
hydroxyanthraquinone by determining its molecular weight and analyzing its fragmentation

pattern. Electron Ionization (EI) is a common ionization method for this compound, particularly

when coupled with Gas Chromatography (GC-MS).

Upon ionization, the 1-Amino-4-hydroxyanthraquinone molecule will form a molecular ion

([M]⁺•), which will then undergo fragmentation. The resulting mass spectrum will show a base

peak corresponding to the molecular ion and several smaller peaks corresponding to its

fragments.

Expected Mass Spectrum Data (Electron Ionization)
The expected mass-to-charge ratios (m/z) for the molecular ion and its most abundant isotopes

and fragments are summarized below.
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m/z Proposed Identity Relative Intensity

239 [M]⁺• (Molecular Ion) Very High

240 [M+1]⁺• (Isotopic Peak) High

238 [M-H]⁺ Moderate

211 [M-CO]⁺• Low to Moderate

183 [M-2CO]⁺• Low to Moderate

154 [C₈H₄O₂]⁺• Low

Data derived from experimental GC-MS results available in public databases.[1]

Fragmentation Pathway
The fragmentation of 1-Amino-4-hydroxyanthraquinone under EI conditions is initiated by the

loss of electrons to form the molecular ion. Subsequent fragmentation can occur through

various pathways, including the loss of carbon monoxide (CO) molecules from the

anthraquinone core, which is a characteristic fragmentation pattern for quinones. Other

fragmentations can involve the loss of a hydrogen atom or cleavage of the rings.

Experimental Protocol: GC-MS Analysis
This section details a standard protocol for the analysis of 1-Amino-4-hydroxyanthraquinone
using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation

Solvent Selection: Dissolve a small amount (approximately 1 mg/mL) of the 1-Amino-4-
hydroxyanthraquinone sample in a suitable volatile organic solvent such as methanol,

acetone, or dichloromethane.

Solution Preparation: Ensure the sample is fully dissolved. If necessary, use sonication to aid

dissolution.

Filtration: Filter the sample solution through a 0.22 µm syringe filter to remove any particulate

matter before injection into the GC-MS system.
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2. GC-MS Instrumentation and Parameters

Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5ms, or

equivalent) with dimensions of 30 m x 0.25 mm x 0.25 µm.

Injector Temperature: 250 °C

Injection Volume: 1 µL

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 15 °C/min.

Final hold: Hold at 280 °C for 10 minutes.

Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

Mass Range: Scan from m/z 50 to 300.

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Workflow for Identification
The following diagram illustrates the logical workflow for confirming the identity of 1-Amino-4-
hydroxyanthraquinone using GC-MS.
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Figure 1. Workflow for the identification of 1-Amino-4-hydroxyanthraquinone via GC-MS.
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Comparison with Alternative Identification Methods
While mass spectrometry is a definitive method for identification, other spectroscopic

techniques can also be employed. The choice of method often depends on the available

instrumentation and the specific requirements of the analysis.

Technique Principle Strengths Limitations

Mass Spectrometry

(MS)

Measures the mass-

to-charge ratio of ions.

Provides molecular

weight and structural

information through

fragmentation. Highly

sensitive and specific.

Destructive technique.

May require

chromatographic

separation for

complex mixtures.

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Measures the

magnetic properties of

atomic nuclei.

Provides detailed

information about the

molecular structure

and connectivity of

atoms. Non-

destructive.[1][4]

Lower sensitivity

compared to MS.

Requires larger

sample amounts and

longer acquisition

times.

Fourier-Transform

Infrared (FT-IR)

Spectroscopy

Measures the

absorption of infrared

radiation by the

sample.

Provides information

about the functional

groups present in the

molecule. Non-

destructive and

relatively fast.[1][4]

Does not provide

molecular weight

information. Can be

difficult to interpret for

complex molecules.

High-Performance

Liquid

Chromatography

(HPLC)

Separates

components of a

mixture based on their

interactions with a

stationary phase.

Excellent for

separating mixtures

and quantifying the

purity of the

compound. Can be

coupled with various

detectors (e.g., UV-

Vis, MS).

Does not provide

definitive structural

information on its own

without a mass

spectrometer detector.
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Confirming the identity of 1-Amino-4-hydroxyanthraquinone can be reliably achieved using

mass spectrometry, particularly with GC-MS utilizing electron ionization. The observation of the

molecular ion peak at m/z 239, along with a characteristic fragmentation pattern, provides

strong evidence for the compound's identity. While other techniques such as NMR and FT-IR

offer complementary structural information, mass spectrometry remains a cornerstone for

unambiguous molecular identification in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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